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Compound of Interest

Compound Name:
3-Chloro-7-(1-

chloroethyl)quinoline

CAS No.: 1884155-73-0

Cat. No.: B15371715

Get Quote

Executive Summary & Chemical Identity
Warning:Specific toxicological data for this compound is limited in the public domain. This guide

utilizes Structure-Activity Relationship (SAR) analysis, leveraging data from the structural

analog 7-(1-chloroethyl)quinoline (CAS 1694395-14-6) and general halo-quinoline toxicity

profiles.[1]
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Parameter Details

Chemical Name 3-Chloro-7-(1-chloroethyl)quinoline

Common Synonyms
3-Chloro-7-(1-chloroethyl)chinoline; (3-

chloroquinolin-7-yl)(methyl)methyl chloride

Structural Class
Halogenated Nitrogen Heterocycle / Benzylic-

like Alkyl Halide

Molecular Formula C₁₁H₉Cl₂N

Molecular Weight ~226.10 g/mol

CAS Number Not Listed (Analog: 1694395-14-6)

Physical State
Solid (likely off-white to yellow crystalline

powder)

Senior Scientist’s Perspective
This compound is a bifunctional electrophile. It contains a stable aryl chloride at the C3 position

and a highly reactive secondary benzylic-like alkyl chloride at the C7 position.[1]

The Critical Hazard: The 1-chloroethyl group is prone to S_N1/S_N2 substitution and

elimination. It acts as a potent alkylating agent.

The Implication: Treat this not just as a toxic quinoline, but as a potential mutagen and

severe skin/eye irritant. Moisture sensitivity is a critical handling parameter; hydrolysis

releases hydrochloric acid (HCl).

Hazard Identification (GHS Classification -
Predictive)
Based on the functional groups (Alkyl Halide + Quinoline Core), the following GHS

classifications are projected with high confidence.

Core Hazards
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Hazard Class Category Hazard Statement Mechanistic Basis

Skin Corr./Irrit. Cat 1B / 2

H314 / H315: Causes

severe skin burns or

irritation.[1][2]

Alkylating nature of

the chloroethyl group;

potential HCl release

upon contact with skin

moisture.

Eye Dam./Irrit. Cat 1
H318: Causes serious

eye damage.[2][3]

Corrosive potential of

the benzylic halide

moiety.

Acute Tox.[2][3][4]

(Oral)
Cat 3 / 4

H301 / H302:

Toxic/Harmful if

swallowed.[3][4]

Quinoline core toxicity

(intercalation/metaboli

c interference).

Sensitization Cat 1

H317: May cause an

allergic skin reaction.

[5][6]

Alkylating agents are

classic haptens,

capable of binding to

skin proteins.

Germ Cell Mut. Cat 2

H341: Suspected of

causing genetic

defects.[3][4]

Direct DNA alkylation

potential of the

reactive side chain.

Signal Word: DANGER[4][5]
Stability, Reactivity & Degradation Pathways[1][6]
Understanding the degradation of the 1-chloroethyl group is vital for storage and experiment

reproducibility.

Reactivity Profile
Hydrolysis: The C7-side chain chloride is labile.[1] Exposure to atmospheric moisture

converts it to the alcohol (3-chloro-7-(1-hydroxyethyl)quinoline) and HCl gas.[1]

Elimination: Under basic conditions or elevated temperatures, it may eliminate HCl to form

the vinyl derivative (3-chloro-7-vinylquinoline), which is prone to polymerization.[1]
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Figure 1: Primary degradation pathways.[1] Note that hydrolysis releases corrosive HCl.[1]

Safe Handling & Storage Protocols
Storage Requirements (The "Cold Chain" Rule)

Temperature: Store at -20°C. The activation energy for the elimination reaction is likely low;

room temperature storage will degrade purity over weeks.

Atmosphere:Inert Gas (Argon/Nitrogen) is mandatory. Store in a desiccator or sealed vial

with parafilm/electrical tape.

Container: Amber glass (protect from light-induced radical chlorination side-reactions).[1]

Experimental Handling Workflow
Objective: Prevent hydrolysis and operator exposure.

PPE: Double nitrile gloves (0.11 mm min) or Viton gloves. Standard lab coat and safety

glasses.

Weighing: Perform in a fume hood. If the solid is fluffy/static, use an antistatic gun to prevent

dispersal.
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Solvent Choice: Use anhydrous solvents (DCM, THF, DMF). Avoid protic solvents (MeOH,

EtOH, Water) unless hydrolysis is the intended reaction.

Quenching: Quench reaction mixtures containing this compound with aqueous bicarbonate

slowly to neutralize generated HCl.

Emergency Response Decision Tree

Incident Detected

Identify Type

Benchtop Spill Skin Contact Eye Contact

1. Evacuate Area
2. Wear Respirator

3. Cover with NaHCO3
4. Sweep to Haz Waste

1. Drench with Water (15m)
2. Soap Wash

3. NO Organic Solvents
4. Seek Medical (Burn)

1. Rinse (15m) lifting lids
2. Do NOT neutralize

3. Immediate Ophthalmology

Click to download full resolution via product page

Figure 2: Immediate response protocols for spills and exposure.[1] Note the prohibition of

organic solvents on skin contact to prevent enhanced absorption.

Analytical Verification
To ensure you are working with the correct, non-degraded material, verify these signals:

1H NMR (CDCl₃):

The "Fingerprint": Look for the quartet at ~5.2 - 5.4 ppm (1H, CH-Cl) and the doublet at

~1.8 - 2.0 ppm (3H, -CH₃).[1]
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Impurity Check: If you see a multiplet/quartet shifted upfield to ~4.8 ppm, you have the

alcohol (hydrolysis product). If you see olefinic protons (5.5 - 6.8 ppm), you have the vinyl

elimination product.[1]

LC-MS:

Expect [M+H]+ = 226/228 (characteristic chlorine isotope pattern 3:1 for mono-Cl, 9:6:1 for

di-Cl).[1]

Note: The chloroethyl group is labile in MS sources; you may see a dominant peak for [M-

Cl]+ (carbocation formation).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15371715/docs#predictive-safety-data-guide-3-
chloro-7-1-chloroethyl-quinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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